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Compound of Interest

7,7"-Vinylenebis(4-methyl-2-
Compound Name:

benzopyrone)
CAS No.: 79135-89-0
Cat. No.: B12650983

Get Quote

Executive Summary

7,7'-Vinylenebis(4-methyl-2-benzopyrone) is a rigid, conjugated bis-coumarin fluorophore.
Structurally, it consists of two 4-methylcoumarin units linked by a vinylene (-CH=CH-) bridge at
the 7-position. This extended conjugation confers unique photophysical properties compared to
monomeric coumarins (e.g., 4-Methylumbelliferone), including a red-shifted excitation/emission
spectrum, higher quantum yield, and enhanced photostability.[1]

In fluorescence microscopy, this compound is primarily utilized as:

o A Structural Contrast Agent: Functioning similarly to optical brighteners (e.g., Calcofluor
White), it binds to polysaccharides (cellulose, chitin) and amyloid fibrils.[1]

o A Microviscosity Probe: Its rigid "dumbbell” structure acts as a molecular rotor, where
fluorescence intensity increases in high-viscosity environments (e.g., lipid membranes,
crowded cytosol) due to the suppression of non-radiative torsional relaxation.[1]
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» A Calibration Standard: Its high stability and broad emission make it an excellent reference
standard for quantum yield determination and laser scanning microscope calibration.[1]

Chemical & Photophysical Properties[1][2][3][4][5]
[6][Z][8][9]

Parameter Value | Description
CAS Number 79135-89-0
Molecular Structure Bis-coumarin linked by a vinylene bridge

Excitation Max (
~360-390 nm (UV/Violet)

)

Emission Max (
~450-490 nm (Blue-Green)

)
B Soluble in DMSO, DMF, Ethanol; Low solubility
Solubility )
In water
Stokes Shift Large (~80-100 nm), reducing self-quenching

Quantum Yield (
High (>0.7 in organic solvents)

)

Mechanism of Action
Molecular Rotor Mechanism

The fluorescence of 7,7'-Vinylenebis(4-methyl-2-benzopyrone) is governed by the rotation of
the vinylene bridge. In low-viscosity solvents, the molecule undergoes rapid internal twisting
upon excitation, dissipating energy non-radiatively (Twisted Intramolecular Charge Transfer, or
TICT).[1] In high-viscosity environments (e.g., cell membranes), this rotation is restricted,

forcing relaxation via photon emission.[1]

Structural Binding
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Similar to stilbene-based brighteners, the planar, conjugated structure allows for intercalation or
groove-binding into helical polysaccharides like cellulose (plant cell walls) and chitin (fungal cell
walls), as well as amyloid fibrils.[1]

Fig 1 of 7,7- hyl asa probe
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Experimental Protocols
Preparation of Stock Solutions

Reagents:
e 7,7'-Vinylenebis(4-methyl-2-benzopyrone) powder (Store at 4°C, dark).
e Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[1]
Protocol:
» Weighing: Weigh 1-5 mg of the compound in a microcentrifuge tube.
» Dissolution: Add sufficient DMSO to create a 10 mM stock solution.
o Calculation: For 1 mg (MW = 346 g/mol ), add ~289 puL DMSO.[1]

o Storage: Aliquot into amber tubes and store at -20°C. Stable for >6 months. Avoid repeated

freeze-thaw cycles.

Structural Staining (Cell Walls /| Amyloids)
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This protocol is optimized for staining fixed plant tissues or fungal cultures.

Materials:

o Fixed samples (e.g., 4% PFA fixed).[1]

o PBS (Phosphate Buffered Saline, pH 7.4).[1]

e Mounting medium (anti-fade).[1]

Step-by-Step:

o Wash: Rinse fixed samples 3x with PBS to remove fixative.[1]

 Staining Solution: Dilute the 10 mM stock 1:1000 in PBS to a final concentration of 10 pM.
o Note: For thicker tissues, use 0.1% Triton X-100 to enhance penetration.[1]

 Incubation: Incubate samples in the staining solution for 15-30 minutes at room temperature
in the dark.

e Destaining: Wash 3x with PBS (5 mins each) to remove unbound dye.[1]

o Critical: Background fluorescence can be high; extended washing reduces non-specific
binding.[1]

e Mounting: Mount in a non-fluorescent medium (e.g., glycerol-based) and seal.
e Imaging:

o Excitation: 365 nm (UV LED) or 405 nm (Laser).

o Emission: 450/50 nm bandpass (Blue) or 488 nm longpass (Cyan/Green).[1]
Viscosity Sensing in Lipid Droplets
Step-by-Step:

o Live Cell Prep: Culture cells (e.g., HelLa, Adipocytes) on glass-bottom dishes.
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Staining: Add stock solution directly to the culture medium to a final concentration of 1-5 puM.

Incubation: Incubate for 20 minutes at 37°C.

Wash: Gently wash 2x with warm HBSS or Phenol Red-free medium.

Imaging: Image immediately using a confocal microscope.

o Observation: Lipid droplets will appear as bright, spherical puncta against a darker
cytoplasmic background.[1]

Imaging Parameters & Troubleshooting

Component Recommendation

UV Lamp (Mercury/Xenon), 365 nm LED, or 405

Light Source )
nm Diode Laser.

DAPI (Ex 350/50, Em 460/50) or CFP (Ex

Filter Set
436/20, Em 480/40).[1]
o High NA (>1.2) oil immersion objectives for
Objective ]
subcellular resolution.
PMT or sCMOS.[1] Set gain to avoid saturation
Detector

in lipid-rich regions.

Troubleshooting:

e High Background: Reduce dye concentration to 1 uM or increase washing steps.[1] Ensure
the mounting medium does not auto-fluoresce in the blue channel.

» Photobleaching: While stable, prolonged UV exposure can bleach the dye.[1] Use low laser
power (<5%) and rapid scanning speeds.

o Precipitation: If crystals form in the aqueous buffer, pre-dilute the DMSO stock in ethanol
before adding to PBS, or sonicate the working solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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